2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol

• IUPAC Name: 2-[2-(4-chloro-2-methylphenoxy)ethyl-methylamino]ethanol
• InChI: InChI=1S/C12H18ClNO2/c1-10-9-11(13)3-4-12(10)16-8-6-14(2)5-7-15/h3-4,9,15H,5-8H2,1-2H3
• InChI Key: KZBKSSBHWIYNKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCN(C)CCO
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is also known as 'Propranolol' and belongs to the class of drugs called beta-blockers. Propranolol is widely used in the treatment of various medical conditions such as hypertension, angina, and arrhythmia.

Mechanism of Action

The mechanism of action of 2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol involves its ability to block the action of adrenaline and noradrenaline on the beta-adrenergic receptors. This results in a decrease in heart rate, blood pressure, and cardiac output. It also reduces the workload on the heart, which can be beneficial in the treatment of various medical conditions.
Biochemical and Physiological Effects:
2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol has various biochemical and physiological effects on the body. It reduces the release of renin from the kidneys, which decreases the production of angiotensin II. This results in a decrease in blood pressure. It also reduces the secretion of insulin, which can be beneficial in the treatment of diabetes. It has been found to have a positive effect on lipid metabolism, reducing the levels of triglycerides and low-density lipoprotein cholesterol.

Advantages and Limitations for Lab Experiments

2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol has several advantages for lab experiments. It is readily available and relatively inexpensive. It has a well-known mechanism of action and has been extensively studied, making it a reliable and well-established research tool. However, it also has limitations. Its use may be limited to certain medical conditions, and it may not be suitable for all patients. It may also have side effects, which can affect the interpretation of experimental results.

Future Directions

For research include the study of its potential use in the treatment of other medical conditions and the development of new formulations and delivery methods.

Synthesis Methods

The synthesis of 2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol involves the reaction between 4-chloro-2-methylphenoxyacetic acid and N,N-dimethylethanolamine. The reaction is carried out in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

2-[[2-(4-chloro-2-methylphenoxy)ethyl](methyl)amino]ethanol has been extensively studied for its potential applications in the treatment of various medical conditions. It has been found to be effective in the treatment of hypertension, angina, and arrhythmia. It has also been studied for its potential use in the treatment of anxiety disorders, post-traumatic stress disorder, and migraine headaches.